(2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C11H15NO2/c1-8-7-10(9(2)14-8)11(13)12-5-3-4-6-12/h7H,3-6H2,1-2H3
• InChI Key: LTYTXDQSXMYDCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCCC2
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

(2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone, also known as DMFPM, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. DMFPM is a derivative of furan and pyrrolidine, and it is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone is not fully understood, but it is believed to act through the modulation of various neurotransmitters and ion channels in the brain. (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone has been found to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This leads to a reduction in the excitability of neurons, which can help to prevent seizures and reduce pain and inflammation.
Biochemical and Physiological Effects:
(2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone has been found to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which can help to reduce the activity of neurons and prevent seizures. (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone has also been found to reduce the levels of inflammatory cytokines in the brain, which can help to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone for lab experiments is its ability to cross the blood-brain barrier, which allows it to act directly on the brain. This makes it a useful tool for studying the effects of drugs on the brain. However, (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone is also highly reactive and can be difficult to handle in the lab, which can make it challenging to work with.

Future Directions

There are a number of future directions for research on (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone. One area of research is the development of (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone derivatives with improved pharmacological properties. Another area of research is the investigation of the potential use of (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone in the treatment of other neurological and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone and its effects on the brain.

Synthesis Methods

(2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone is synthesized through a multistep process that involves the reaction of furan and pyrrolidine with various reagents. The first step involves the reaction of furan with ethyl chloroformate to form ethyl 2-furancarboxylate. This intermediate is then reacted with pyrrolidine to form 2-furanylpyrrolidine. The final step involves the reaction of 2-furanylpyrrolidine with 3-chloro-2,5-dimethylbenzoyl chloride to form (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone.

Scientific Research Applications

(2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone has been the subject of scientific research due to its potential applications in various fields. One of the major applications of (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone is in the field of medicinal chemistry, where it has been studied for its potential use as a drug candidate. (2,5-Dimethylfuran-3-yl)-pyrrolidin-1-ylmethanone has been found to have anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the treatment of various neurological and inflammatory disorders.